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Compound of Interest

Compound Name: CX1739

CAS No.: 1086377-48-1

Cat. No.: B12721410

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of CX1739, a

low-impact ampakine and positive allosteric modulator of the α-amino-3-hydroxy-5-methyl-4-

isoxazolepropionic acid (AMPA) receptor, for laboratory research.

Chemical and Physical Properties
CX1739, with the chemical name N-methyl-N-(tetrahydro-2H-pyran-4-yl)benzo[c][1][2]

[3]oxadiazole-5-carboxamide, is a white to off-white powder.[4] It is known for its favorable

safety profile and ability to cross the blood-brain barrier.[1][2][3]
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Property Value Reference

Chemical Name

N-methyl-N-(tetrahydro-2H-

pyran-4-yl)benzo[c][1][2]

[3]oxadiazole-5-carboxamide

[5]

Molecular Formula C13H15N3O3 [5]

Molecular Weight 261.28 g/mol [5]

Appearance White to off-white powder [4]

Solubility Soluble in DMSO [4]

Mechanism of Action and Signaling Pathway
CX1739 is a "low-impact" ampakine that positively modulates AMPA receptors, which mediate

the majority of fast excitatory synaptic transmission in the central nervous system.[2][6][7]

Unlike high-impact ampakines, CX1739 enhances glutamatergic neurotransmission primarily

by slowing the deactivation of the AMPA receptor channel in the presence of glutamate, with

minimal effect on desensitization. This mechanism is thought to contribute to its favorable

safety profile, reducing the risk of excitotoxicity.[2] The potentiation of AMPA receptor activity by

CX1739 can lead to downstream signaling events, including the enhancement of long-term

potentiation (LTP), a cellular correlate of learning and memory.
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CX1739 enhances AMPA receptor signaling, leading to increased synaptic plasticity.

Preparation of CX1739 Solutions
In Vitro Stock Solution (DMSO)
For in vitro experiments, such as cell-based assays, a stock solution of CX1739 in dimethyl

sulfoxide (DMSO) is recommended.

Materials:

CX1739 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Protocol:

Weigh the desired amount of CX1739 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).

Vortex the solution thoroughly until the CX1739 is completely dissolved. Gentle warming (to

no more than 37°C) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage (months) or at 4°C for short-term

storage (days to weeks).[4][5]

In Vivo Formulation (Hydroxypropyl-β-cyclodextrin)
For in vivo studies in rodents, CX1739 can be formulated in a solution of hydroxypropyl-β-

cyclodextrin (HPCD) in saline. This formulation enhances the solubility of CX1739 for

parenteral administration.
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Materials:

CX1739 powder

Hydroxypropyl-β-cyclodextrin (HPCD)

0.9% Sodium Chloride (Saline), sterile

Sterile conical tubes or vials

Bath sonicator

Vortex mixer

Protocol:

Prepare a 33% (w/v) solution of HPCD in 0.9% sterile saline. For example, to prepare 10 mL

of vehicle, dissolve 3.3 g of HPCD in 10 mL of saline.

Weigh the required amount of CX1739 powder.

Add the CX1739 powder to the 33% HPCD in saline vehicle.

Vortex the mixture vigorously.

Finely suspend the compound by bath sonication until a homogenous suspension is

achieved.[3]

This formulation is suitable for intraperitoneal (IP) and intravenous (IV) administration in

rodents.

Experimental Protocols
In Vivo Long-Term Potentiation (LTP) in Rodents
This protocol describes the induction and measurement of LTP in the hippocampus of

anesthetized rats.
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Workflow for in vivo Long-Term Potentiation (LTP) experiment.

Materials and Equipment:
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Anesthetized rat (e.g., Sprague-Dawley or Long-Evans)

Stereotaxic frame

Recording and stimulating electrodes

Amplifier and data acquisition system

CX1739 formulation or vehicle

Protocol:

Anesthetize the rat and mount it in a stereotaxic frame.

Implant a stimulating electrode in the Schaffer collateral pathway and a recording electrode

in the stratum radiatum of the CA1 region of the hippocampus.

Record stable baseline field excitatory postsynaptic potentials (fEPSPs) for at least 20-30

minutes.

Administer CX1739 (e.g., 1-10 mg/kg, IP) or vehicle.

After a suitable pre-treatment time (e.g., 30 minutes), deliver high-frequency stimulation

(HFS) to the Schaffer collaterals to induce LTP.

Continue to record fEPSPs for at least 60 minutes post-HFS.

Analyze the slope of the fEPSPs to quantify the magnitude and duration of LTP.

Opioid-Induced Respiratory Depression Model in
Rodents
This protocol outlines a method to assess the ability of CX1739 to reverse opioid-induced

respiratory depression in rats.
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Experimental Setup

Induction of Respiratory Depression
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Workflow for the opioid-induced respiratory depression model.

Materials and Equipment:

Rat (e.g., Sprague-Dawley)

Whole-body plethysmography system
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Intravenous catheter

Opioid agonist (e.g., fentanyl or remifentanil)

CX1739 formulation or vehicle

Protocol:

Acclimatize the rat to the whole-body plethysmography chamber.

Record baseline respiratory parameters, including respiratory rate (breaths/minute) and tidal

volume.

Administer an opioid agonist intravenously to induce respiratory depression.

Once a stable depression of respiration is observed, administer CX1739 (e.g., 10-30 mg/kg,

IV) or vehicle.

Continuously monitor respiratory parameters to assess the reversal of respiratory

depression.

Analyze the changes in respiratory rate and tidal volume before and after CX1739
administration.

Quantitative Data Summary
The following tables summarize key quantitative data for the use of CX1739 in laboratory

settings.

Table 1: In Vitro and In Vivo Dosage Ranges
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Application Species/System
Dosage/Concentrat
ion Range

Reference

In Vitro (LTP)
Rat Hippocampal

Slices
10-100 µM

In Vivo (Cognition) Rat 0.03 - 1.0 mg/kg, IP [3]

In Vivo (LTP) Rat 1 - 10 mg/kg, IP [3]

In Vivo (Respiratory

Depression)
Rat 10 - 30 mg/kg, IV [2]

Table 2: Pharmacokinetic Parameters in Humans

Parameter Value Reference

Half-life (t1/2) ~8 hours [8]

Time to Maximum

Concentration (Tmax)
1-5 hours [9]

Safety Precautions
CX1739 is for research use only. Standard laboratory safety procedures should be followed

when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in a well-ventilated area.

In case of contact with skin or eyes, rinse immediately with plenty of water. Consult the Safety

Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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